2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine

• IUPAC Name: 2-[(3-fluorophenoxy)methyl]-1,3-thiazolidine
• InChI: InChI=1S/C10H12FNOS/c11-8-2-1-3-9(6-8)13-7-10-12-4-5-14-10/h1-3,6,10,12H,4-5,7H2
• InChI Key: ZQBBRHDXJIZLDR-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1)COC2=CC(=CC=C2)F
• Molecular Formula: C10H12FNOS
• DSSTOX Substance ID: DTXSID501281018
• Molecular Weight: 213.27 g/mol
• CAS RN: 866155-27-3

Description

2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine is a compound that has shown potential in scientific research applications due to its unique structure and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine involves the inhibition of certain enzymes and signaling pathways in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to modulate the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, as well as to inhibit the growth of cancer cells. Additionally, it has been shown to have neuroprotective effects, potentially making it a candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine is its relatively simple synthesis method, which allows for easy production in the lab. It has also been shown to have low toxicity in animal models, making it a potentially safe compound for further study. However, one limitation is the lack of human clinical trials, which limits our understanding of its potential therapeutic applications.

Future Directions

There are a number of future directions for research on 2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine. One potential direction is the development of more potent analogs of the compound for use as anti-inflammatory agents or cancer therapeutics. Additionally, further study is needed to fully understand the mechanisms of action of the compound and its potential for the treatment of neurodegenerative diseases. Finally, human clinical trials are needed to determine the safety and efficacy of the compound in humans.
In conclusion, this compound is a promising compound for scientific research applications due to its unique structure and mechanism of action. Further study is needed to fully understand its potential therapeutic applications and to develop more potent analogs of the compound.

Scientific Research Applications

2-[(3-Fluorophenoxy)methyl]-1,3-thiazolidine has been shown to have potential in scientific research applications, particularly in the field of medicinal chemistry. The unique structure of the compound makes it a promising candidate for drug discovery and development. It has been studied for its potential as an anti-inflammatory agent, as well as for its ability to inhibit cancer cell growth.